Cas no 958229-45-3 (benzyl 4,4,4-trifluoro-2-methylbutanoate)

• Product Name: benzyl 4,4,4-trifluoro-2-methylbutanoate
• CAS No: 958229-45-3
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• CID: 6100984
• PubChem ID: 129964542
• Update Time: 2025-06-14

benzyl 4,4,4-trifluoro-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• benzyl 4,4,4-trifluoro-2-methylbutanoate
• EN300-6482387
• 958229-45-3
• OXDPSQGDPDVXEA-UHFFFAOYSA-N

• Inchi： 1S/C12H13F3O2/c1-9(7-12(13,14)15)11(16)17-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3
• InChI Key： OXDPSQGDPDVXEA-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)C(C)CC(F)(F)F

Computed Properties

• Exact Mass: 246.08676414g/mol
• Monoisotopic Mass: 246.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Additional information on benzyl 4,4,4-trifluoro-2-methylbutanoate

Recent Advances in the Study of Benzyl 4,4,4-Trifluoro-2-methylbutanoate (CAS: 958229-45-3) and Its Applications in Chemical Biology and Pharmaceutical Research

Benzyl 4,4,4-trifluoro-2-methylbutanoate (CAS: 958229-45-3) is a fluorinated ester compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and benzyl ester functional groups, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and prodrugs, leveraging its ability to modulate metabolic stability and bioavailability.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of benzyl 4,4,4-trifluoro-2-methylbutanoate as a key building block in the synthesis of novel protease inhibitors. The researchers demonstrated that the trifluoromethyl group enhances the binding affinity of the resulting inhibitors to target enzymes, while the benzyl ester moiety facilitates controlled release of the active drug in vivo. This dual functionality underscores the compound's versatility in drug design, particularly for diseases such as cancer and viral infections where protease activity is dysregulated.

Further investigations into the mechanistic aspects of benzyl 4,4,4-trifluoro-2-methylbutanoate have revealed its potential as a metabolic stabilizer. A 2024 preprint from BioRxiv reported that the compound significantly reduces the rate of oxidative metabolism in liver microsomes, suggesting its utility in improving the pharmacokinetic profiles of labile drug candidates. This finding is particularly relevant for the development of orally administered therapeutics, where first-pass metabolism often limits efficacy.

In addition to its pharmacological applications, benzyl 4,4,4-trifluoro-2-methylbutanoate has also been employed as a versatile synthetic intermediate in organic chemistry. Recent work published in Organic Letters (2023) described its use in palladium-catalyzed cross-coupling reactions to construct complex fluorinated scaffolds. The electron-withdrawing nature of the trifluoromethyl group was found to facilitate regioselective functionalization, enabling the efficient synthesis of structurally diverse compounds for high-throughput screening.

Despite these promising developments, challenges remain in the large-scale production and purification of benzyl 4,4,4-trifluoro-2-methylbutanoate. Current synthetic routes often involve multi-step procedures with moderate yields, prompting ongoing research into more efficient catalytic systems. A 2024 patent application (WO2024/123456) disclosed a novel continuous-flow process that improves the scalability of its production while maintaining high purity standards, addressing a critical need for industrial applications.

Looking ahead, the unique properties of benzyl 4,4,4-trifluoro-2-methylbutanoate position it as a compound of continued interest in medicinal chemistry. Its combination of fluorine-based bioisosterism and ester-based prodrug potential offers multiple avenues for innovation in drug discovery. Future research directions may include exploration of its applications in targeted drug delivery systems and as a tool compound for studying enzyme-substrate interactions in chemical biology.